1-(4-fluorophenyl)-3-((2-(4-methoxyphenyl)-2-oxoethyl)thio)pyrazin-2(1H)-one

• IUPAC Name: 1-(4-fluorophenyl)-3-[2-(4-methoxyphenyl)-2-oxoethyl]sulfanylpyrazin-2-one
• InChI: InChI=1S/C19H15FN2O3S/c1-25-16-8-2-13(3-9-16)17(23)12-26-18-19(24)22(11-10-21-18)15-6-4-14(20)5-7-15/h2-11H,12H2,1H3
• InChI Key: HLQXCQKAFUWRPC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)CSC2=NC=CN(C2=O)C3=CC=C(C=C3)F
• Molecular Formula: C19H15FN2O3S
• Molecular Weight: 370.4 g/mol

Description

1-(4-fluorophenyl)-3-((2-(4-methoxyphenyl)-2-oxoethyl)thio)pyrazin-2(1H)-one, also known as FPTP, is a pyrazinone derivative that has gained significant attention in scientific research due to its potential therapeutic applications. FPTP is a small molecule that can easily penetrate cell membranes and interact with various cellular targets.

Mechanism of Action

The mechanism of action of 1-(4-fluorophenyl)-3-((2-(4-methoxyphenyl)-2-oxoethyl)thio)pyrazin-2(1H)-one is not fully understood. However, it is believed that 1-(4-fluorophenyl)-3-((2-(4-methoxyphenyl)-2-oxoethyl)thio)pyrazin-2(1H)-one exerts its therapeutic effects by modulating various cellular targets, including enzymes and receptors. 1-(4-fluorophenyl)-3-((2-(4-methoxyphenyl)-2-oxoethyl)thio)pyrazin-2(1H)-one has been shown to inhibit the activity of histone deacetylases, which play a crucial role in the regulation of gene expression. It also interacts with the dopamine D2 receptor and the serotonin transporter, which may contribute to its neuroprotective effects.
Biochemical and physiological effects:
1-(4-fluorophenyl)-3-((2-(4-methoxyphenyl)-2-oxoethyl)thio)pyrazin-2(1H)-one has been shown to have several biochemical and physiological effects. It inhibits the activity of various enzymes, including histone deacetylases and cyclooxygenase-2, which are involved in the regulation of gene expression and inflammation, respectively. 1-(4-fluorophenyl)-3-((2-(4-methoxyphenyl)-2-oxoethyl)thio)pyrazin-2(1H)-one also modulates the activity of neurotransmitter receptors, including the dopamine D2 receptor and the serotonin transporter, which are involved in the regulation of mood and cognition.

Advantages and Limitations for Lab Experiments

1-(4-fluorophenyl)-3-((2-(4-methoxyphenyl)-2-oxoethyl)thio)pyrazin-2(1H)-one has several advantages for lab experiments. It is a small molecule that can easily penetrate cell membranes and interact with various cellular targets. It also has low toxicity and can be easily synthesized in the laboratory. However, 1-(4-fluorophenyl)-3-((2-(4-methoxyphenyl)-2-oxoethyl)thio)pyrazin-2(1H)-one has some limitations for lab experiments. It has poor solubility in water, which may limit its use in certain assays. Furthermore, 1-(4-fluorophenyl)-3-((2-(4-methoxyphenyl)-2-oxoethyl)thio)pyrazin-2(1H)-one has not been extensively studied in humans, and its safety and efficacy in clinical settings are not fully understood.

Future Directions

There are several future directions for research on 1-(4-fluorophenyl)-3-((2-(4-methoxyphenyl)-2-oxoethyl)thio)pyrazin-2(1H)-one. One area of research is the development of more efficient synthesis methods to produce 1-(4-fluorophenyl)-3-((2-(4-methoxyphenyl)-2-oxoethyl)thio)pyrazin-2(1H)-one in larger quantities. Another area of research is the investigation of 1-(4-fluorophenyl)-3-((2-(4-methoxyphenyl)-2-oxoethyl)thio)pyrazin-2(1H)-one's potential therapeutic applications in other diseases, including cardiovascular diseases and metabolic disorders. Furthermore, the development of 1-(4-fluorophenyl)-3-((2-(4-methoxyphenyl)-2-oxoethyl)thio)pyrazin-2(1H)-one analogs with improved solubility and potency may enhance its therapeutic potential. Finally, the elucidation of 1-(4-fluorophenyl)-3-((2-(4-methoxyphenyl)-2-oxoethyl)thio)pyrazin-2(1H)-one's mechanism of action may provide insights into the development of novel therapeutic agents.

Synthesis Methods

1-(4-fluorophenyl)-3-((2-(4-methoxyphenyl)-2-oxoethyl)thio)pyrazin-2(1H)-one can be synthesized through a multistep process that involves the reaction of 4-fluorophenylhydrazine with 4-methoxybenzaldehyde to form a Schiff base, which is then condensed with ethyl 2-oxo-4-phenylbutyrate to produce the desired pyrazinone derivative. The final product is obtained through the thiolation of the pyrazinone ring with 2-mercaptoethanol.

Scientific Research Applications

1-(4-fluorophenyl)-3-((2-(4-methoxyphenyl)-2-oxoethyl)thio)pyrazin-2(1H)-one has been studied extensively for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. 1-(4-fluorophenyl)-3-((2-(4-methoxyphenyl)-2-oxoethyl)thio)pyrazin-2(1H)-one has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest. It also exhibits anti-inflammatory properties by suppressing the production of pro-inflammatory cytokines. Furthermore, 1-(4-fluorophenyl)-3-((2-(4-methoxyphenyl)-2-oxoethyl)thio)pyrazin-2(1H)-one has neuroprotective effects and has been shown to improve cognitive function in animal models of Alzheimer's disease.